Cas no 67632-32-0 (1(3H)-Isobenzofuranone, 5,6,7-trimethoxy-)

• Product Name: 1(3H)-Isobenzofuranone, 5,6,7-trimethoxy-
• CAS No: 67632-32-0
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 394431
• PubChem ID: 14776376
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 5,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 5,6,7-trimethoxy-
• 5,6,7-trimethoxy-3H-2-benzofuran-1-one
• DTXSID30563916
• 67632-32-0
• 5,6,7-Trimethoxy-2-benzofuran-1(3H)-one

• Inchi： 1S/C11H12O5/c1-13-7-4-6-5-16-11(12)8(6)10(15-3)9(7)14-2/h4H,5H2,1-3H3
• InChI Key： ROXIQWKHVBFCEJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=CC=2C1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99